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Compound of Interest

Compound Name: (S,S)-BMS-984923

CAS No.: 1375755-46-6

Cat. No.: B12400551

Get Quote

The proper disposal of the research chemical (S,S)-BMS-984923, a potent and selective silent

allosteric modulator of mGluR5, is crucial for maintaining laboratory safety and environmental

integrity.[1] As a compound utilized in drug development and scientific research, adherence to

established protocols for chemical waste management is paramount. This guide provides a

comprehensive, step-by-step procedure for the proper disposal of (S,S)-BMS-984923, based

on general best practices for laboratory chemical waste.

Chemical and Physical Properties
A clear understanding of the chemical and physical properties of (S,S)-BMS-984923 is

foundational to its safe handling and disposal.
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Property Value

Chemical Name

(4R,5R)-5-(2-chlorophenyl)-4-(5-

(phenylethynyl)pyridin-3-yl)oxazolidin-2-one[1]

[2]

Synonyms BMS-984923, ALX-001[2]

Chemical Formula C22H15ClN2O2[1][3]

Molecular Weight 374.82 g/mol [1]

Appearance Solid powder[1]

Solubility Soluble in DMSO[1]

Storage
Short term (days to weeks) at 0 - 4°C; Long

term (months to years) at -20°C[1]

Step-by-Step Disposal Protocol
The following protocol outlines the essential steps for the safe disposal of (S,S)-BMS-984923
and materials contaminated with it. The primary principle is to treat all forms of this research

chemical as hazardous waste.

1. Waste Identification and Segregation:

Unused Product: Any unwanted, expired, or surplus (S,S)-BMS-984923 must be treated as

chemical waste. It should not be disposed of down the drain or in regular trash.[4][5][6]

Contaminated Materials: All materials that have come into contact with (S,S)-BMS-984923
are to be considered contaminated waste. This includes, but is not limited to:

Gloves

Pipette tips

Vials and other containers

Bench paper and absorbent materials
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Solutions: Any solutions containing (S,S)-BMS-984923 must be collected for chemical waste

disposal.[6]

2. Use of Appropriate Waste Containers:

Liquid Waste: Collect all liquid waste containing (S,S)-BMS-984923 in a chemically resistant

container with a secure, screw-on cap. Ensure the container is leak-proof.[5][6]

Solid Waste: Dispose of contaminated solid materials, such as gloves, pipette tips, and

empty vials, in a designated, puncture-resistant container or a clearly labeled bag specifically

for chemical waste.[4][6] For chemically contaminated broken glass, use a labeled, puncture-

resistant sharps container.[4]

3. Labeling of Waste Containers:

Properly label all waste containers with the words "Hazardous Waste."[6]

The label must clearly identify the full chemical name: "(S,S)-BMS-984923."

Indicate the major components and their approximate concentrations if it is a mixed waste

stream.

Ensure the date of waste accumulation is clearly marked on the container.

4. Safe Storage of Chemical Waste:

Store all waste containers in a designated, well-ventilated, and secure area.

This storage area should be known to all laboratory personnel and be subject to regular

inspection by your institution's Environmental Health and Safety (EHS) department.

Ensure that waste containers are kept closed except when adding waste.[5]

Use secondary containment for all liquid hazardous waste to prevent spills.[5]

Never mix incompatible wastes.[5]

5. Arranging for Disposal:
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Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for the chemical waste.[6]

Follow all institutional procedures for requesting a hazardous waste pickup. This may involve

submitting an online request form.[4]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of (S,S)-
BMS-984923.
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Start: (S,S)-BMS-984923 Waste Generation

Step 1: Identify & Segregate Waste

Step 2: Proper Containment

Step 3: Labeling

Step 4: Storage

Step 5: Final Disposal

(S,S)-BMS-984923 Waste Generated
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Disposal workflow for (S,S)-BMS-984923.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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